molecular formula C9H12O3 B8360839 5-Methyl-2-propyl-3-furoic acid

5-Methyl-2-propyl-3-furoic acid

Cat. No.: B8360839
M. Wt: 168.19 g/mol
InChI Key: IBVYDEXXABPTRD-UHFFFAOYSA-N
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Description

5-Methyl-2-propyl-3-furoic acid is a useful research compound. Its molecular formula is C9H12O3 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H12O3

Molecular Weight

168.19 g/mol

IUPAC Name

5-methyl-2-propylfuran-3-carboxylic acid

InChI

InChI=1S/C9H12O3/c1-3-4-8-7(9(10)11)5-6(2)12-8/h5H,3-4H2,1-2H3,(H,10,11)

InChI Key

IBVYDEXXABPTRD-UHFFFAOYSA-N

Canonical SMILES

CCCC1=C(C=C(O1)C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Saponification of 0.5 g of the ester was carried out by refluxing 12 hours in 10 ml of 25% aqueous sodium hydroxide and 5 ml of ethanol. Acidification precipitated the crude acid which was purified by sublimination to give 5-methyl-2-propyl-3-furoic acid, mp 91°-102° C.
Name
ester
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Three

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